Guanidines
Guanidines are a class of organic compounds characterized by the presence of one or more guanidine groups, which consist of two amino groups linked to a nitrogen atom. These molecules exhibit unique properties and are widely used in various applications due to their amphoteric nature and strong basicity. Common guanidine derivatives include L-lysine di-guanide, ethylene-diamino-tetra-acetic acid (EDTA), and melamine. In pharmaceuticals, guanidines are employed as antimicrobial agents, antifungal drugs, and in the treatment of HIV. Additionally, they find applications in agriculture as insecticides and herbicides. Guanidines also play a significant role in the manufacturing of dyes, plastics, and polymers due to their ability to form hydrogen bonds with other molecules, enhancing solubility and stability.

Structure | Chemical Name | CAS | MF |
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Galegine hydrochloride | 2368870-39-5 | C6H14ClN3 |
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1-(prop-2-yn-1-yl)guanidine hydrochloride | 193074-89-4 | C4H8ClN3 |
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N-{6-(diaminomethylidene)aminohexyl}guanidine dihydrochloride | 7356-81-2 | C8H20N6.HCl |
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Ompenaclid | 353-09-3 | C4H9N3O2 |
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N,N-Dimethyl-N'-nitroguanidine | 5465-97-4 | C3H8N4O2 |
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N,N-Dimethylamidino Urea | 98026-16-5 | C4H10N4O |
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N'-amino-N-pentylguanidine hydroiodide | 169789-35-9 | C6H16N4.HI |
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Guanidine, butyl- | 462-69-1 | C5H13N3 |
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1-(2-methoxyethyl)-1-methylguanidine hydrochloride | 1423027-04-6 | C5H14ClN3O |
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1,2,3-Trimethylguanidine hydroiodide (1:1) | 51593-30-7 | C4H12IN3 |
Related Literature
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6. Back matter
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Thangaraja J.,Anand K.,Pramod S. Mehta RSC Adv., 2016,6, 84645-84657
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Screenath P. Ravinathan,Lizhe Xue,Nan Li,Yingjian Zhang,Linzhu Zhou,Chengxi Cao,Xinyuan Zhu Chem. Commun., 2016,52, 7950-7953
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Christopher R. Graves,Jaqueline L. Kiplinger Chem. Commun., 2009, 3831-3853
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